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Compound of Interest

Compound Name: (S)-(-)-1-Amino-1-phenylpropane

Cat. No.: B032257 Get Quote

Essential Safety and Handling Guide for (S)-(-)-1-
Amino-1-phenylpropane
This guide provides crucial safety, handling, and disposal information for (S)-(-)-1-Amino-1-
phenylpropane (CAS No: 3789-59-1), tailored for researchers, scientists, and drug

development professionals. Adherence to these protocols is essential for minimizing exposure

and ensuring a safe laboratory environment.

(S)-(-)-1-Amino-1-phenylpropane is a corrosive and acutely toxic chemical that requires

stringent safety measures.[1][2] It is known to cause severe skin burns, serious eye damage,

and is harmful if swallowed.[1][2] Furthermore, it poses a long-term hazard to aquatic life.[1]

Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is mandatory when handling this substance.

The selection of appropriate PPE is the first line of defense against chemical exposure.[3]

Engineering Controls: All work involving (S)-(-)-1-Amino-1-phenylpropane, especially handling

of open containers, must be conducted in a certified chemical fume hood or a well-ventilated

area to minimize inhalation exposure.[4][5][6] Ensure that safety showers and eyewash stations

are readily accessible.[3]

Required Personal Protective Equipment:
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Eye and Face Protection: Chemical splash goggles that meet ANSI Z.87.1 standards are

required.[7] For tasks with a higher splash risk, such as transferring larger quantities, a face

shield should be worn in addition to goggles.[7]

Skin and Body Protection: A flame-resistant lab coat should be worn and kept buttoned to

protect skin and personal clothing.[3][7] Closed-toe shoes that cover the entire foot are

mandatory.[7]

Hand Protection: Chemical-resistant gloves are essential. Given that nitrile gloves may offer

only limited, short-term protection, gloves made of butyl rubber or neoprene are

recommended for prolonged contact.[3][7] Always inspect gloves for integrity before use and

change them immediately upon contamination.[7]

Respiratory Protection: If engineering controls like a fume hood are not sufficient to maintain

exposure below permissible limits, a NIOSH-approved respirator is required.[7][8] Use of a

respirator necessitates a formal respiratory protection program, including fit testing and

training.[7]

Hazard Summary
The following table summarizes the GHS hazard classifications for (S)-(-)-1-Amino-1-
phenylpropane.

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 3 H301: Toxic if swallowed[1]

Skin Corrosion/Irritation Category 1B
H314: Causes severe skin

burns and eye damage[1][2]

Serious Eye Damage/Irritation Category 1
H318: Causes serious eye

damage[1]

Hazardous to the Aquatic

Environment, Long-Term

Hazard

Category 2
H411: Toxic to aquatic life with

long lasting effects[1]
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Handling and Storage Protocol:

Preparation: Before handling, ensure all required PPE is correctly worn and that a chemical

fume hood is operational. Confirm the location and functionality of the nearest eyewash

station and safety shower.[3]

Handling: Conduct all transfers and manipulations within the fume hood to prevent vapor

inhalation.[4] Avoid all direct contact with the substance.[2] Do not eat, drink, or smoke in the

handling area.[2] Keep the container tightly closed when not in use.[3]

Storage: Store the chemical in a designated, secure, and well-ventilated area, under lock

and key.[2][5]

Post-Handling: After handling, wash hands and any potentially exposed skin thoroughly with

soap and water.[2][3]

Spill Management:

Evacuate: Immediately evacuate non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

Contain: Use an inert absorbent material to contain the spill. Do not use combustible

materials.

Collect: Carefully collect the absorbed material and contaminated items into a designated,

sealed container for hazardous waste.[6]

Decontaminate: Clean the spill area with an appropriate solvent, collecting all cleaning

materials as hazardous waste.[6]

Report: Report the spill to the laboratory supervisor and the institution's Environmental

Health and Safety (EHS) department.[6]

Disposal Protocol:

(S)-(-)-1-Amino-1-phenylpropane and any contaminated materials must be disposed of as

hazardous waste. Under no circumstances should it be released into the environment or
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disposed of down the drain.[2][5][6]

Segregation and Collection: Collect all waste, including empty containers, contaminated

labware (e.g., pipette tips, gloves), and spill cleanup materials, in a dedicated and clearly

labeled, sealable container.[5][6]

Labeling: The waste container must be clearly marked with "Hazardous Waste," the full

chemical name "(S)-(-)-1-Amino-1-phenylpropane," and associated hazard symbols (e.g.,

"Toxic," "Corrosive").[6]

Storage: Store the sealed waste container in a designated satellite accumulation area, away

from incompatible materials.[6]

Disposal: Arrange for pickup and disposal through your institution's EHS office or a licensed

hazardous waste disposal company.[5]

Diagrams of Essential Procedures
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1. Preparation Phase

2. Handling Phase

3. Post-Handling & Disposal

Don Personal Protective Equipment (PPE)

Verify Fume Hood Operation

Locate Eyewash & Safety Shower

Work Exclusively in Fume Hood

Keep Container Sealed When Not in Use

Avoid Inhalation, Ingestion, and Contact

Wash Hands Thoroughly

Segregate Waste in Labeled Container

Store Waste in Designated Area

Arrange for Professional Disposal

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of (S)-(-)-1-Amino-1-phenylpropane.
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Skin Contact

Eye Contact

Inhalation

Ingestion

Exposure Occurs

Remove Contaminated Clothing Immediately

Rinse Cautiously with Water for 15+ min

Move Person to Fresh Air

Rinse Mouth with Water

Rinse Skin with Water for 15+ min

Seek Immediate Medical Attention

Remove Contact Lenses if Possible

Provide Artificial Respiration if Needed

Do NOT Induce Vomiting

Click to download full resolution via product page

Caption: Immediate first aid procedures for exposure to (S)-(-)-1-Amino-1-phenylpropane.

First Aid Measures
In the event of any exposure, it is critical to seek immediate medical attention and provide the

Safety Data Sheet (SDS) to the attending physician.[2][8] First responders should protect

themselves from exposure.[2][9]

Inhalation: Move the exposed person to fresh air at once.[9][10] If breathing is difficult or has

stopped, perform artificial respiration and seek immediate medical attention.[8][10]

Skin Contact: Immediately remove all contaminated clothing and jewelry.[10][11] Flush the

affected skin area with copious amounts of water for at least 15 minutes.[9][11] Seek

immediate medical attention.[2]
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Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, holding

the eyelids open to ensure thorough rinsing.[8][9] If present, remove contact lenses after the

initial flushing and continue to rinse.[2][11] Call an ophthalmologist or seek immediate

medical attention.[2]

Ingestion: Do NOT induce vomiting.[2][4] Have the person rinse their mouth thoroughly with

water.[2][8] Call a physician or a poison control center immediately.[2][12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b032257?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032257?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

